
Commercial Suppliers of High-Purity Evogliptin-
d9: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Evogliptin-d9

Cat. No.: B13849763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers offering high-purity

Evogliptin-d9, a deuterated analog of the dipeptidyl peptidase-4 (DPP-4) inhibitor, Evogliptin.

This document is intended to assist researchers, scientists, and professionals in drug

development in sourcing this stable isotope-labeled compound for use in areas such as

pharmacokinetic studies, metabolic profiling, and as an internal standard in analytical methods.

Introduction to Evogliptin and its Deuterated Analog
Evogliptin is a potent and selective inhibitor of the DPP-4 enzyme, which plays a crucial role in

the regulation of glucose homeostasis. By preventing the degradation of incretin hormones like

glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP),

Evogliptin enhances insulin secretion and suppresses glucagon release in a glucose-

dependent manner, making it an effective treatment for type 2 diabetes mellitus.[1][2] The

deuterated form, Evogliptin-d9, incorporates nine deuterium atoms, providing a stable isotopic

label that is invaluable for mass spectrometry-based bioanalytical assays.

Commercial Suppliers of High-Purity Evogliptin-d9
Several commercial suppliers provide Evogliptin-d9 for research purposes. While specific

purity data often requires consultation of the Certificate of Analysis (CoA) provided with a

purchase, the following table summarizes the available information for key suppliers.
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Supplier Product Name
Catalog
Number

Purity
Specification

Additional
Information

MedChemExpres

s
Evogliptin-d9 HY-117985S

>98% (for non-

deuterated

tartrate salt)

Offers various

quantities. States

that a Certificate

of Analysis is

available.[3]

LGC Standards Evogliptin-d9
TRC-D154892-

25MG

Not specified on

website

Provides detailed

chemical

information and

states that a

comprehensive

Certificate of

Analysis is

available.[2][4]

Simson Pharma Evogliptin-d9 E750011
Not specified on

website

Accompanied by

a Certificate of

Analysis.

Available via

custom

synthesis.[5]

Clinivex
Evogliptin-d9 L-

Tartarate
Not specified

Not specified on

website

An ISO

9001:2015

certified supplier

of

pharmaceutical

reference

standards.[6][7]

Experimental Protocols for Quality Assessment
The purity and identity of Evogliptin-d9 are typically assessed using a combination of

analytical techniques, primarily High-Performance Liquid Chromatography (HPLC) for purity
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and Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) for

identity and confirmation of deuteration.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
The following is a representative HPLC method synthesized from published analytical

procedures for Evogliptin.[8][9][10]

Objective: To determine the chemical purity of Evogliptin-d9 by assessing the peak area of the

principal peak relative to the total peak area.

Instrumentation:

HPLC system with a UV detector

Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Reagents:

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Potassium dihydrogen phosphate (KH2PO4) or Ammonium acetate (analytical grade)

Phosphoric acid or Formic acid (for pH adjustment)

Purified water (HPLC grade)

Evogliptin-d9 reference standard

Evogliptin-d9 sample for analysis

Chromatographic Conditions:

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 20 mM KH2PO4, pH

adjusted to 4.5 with phosphoric acid) and an organic solvent (e.g., a mixture of acetonitrile
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and methanol). A common starting point is a ratio of 45:55 (v/v) buffer to organic solvent.[9]

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detection Wavelength: 265 nm[9]

Injection Volume: 10 µL

Run Time: Sufficient to allow for the elution of the main peak and any potential impurities

(e.g., 10-15 minutes).

Procedure:

Standard Solution Preparation: Accurately weigh a known amount of Evogliptin-d9
reference standard and dissolve it in a suitable solvent (e.g., methanol or mobile phase) to

prepare a stock solution of known concentration (e.g., 1 mg/mL). Further dilute to a working

concentration (e.g., 20 µg/mL).[9]

Sample Solution Preparation: Prepare the Evogliptin-d9 sample to be tested at the same

concentration as the working standard solution.

System Suitability: Inject the standard solution multiple times (e.g., 5-6 injections) to ensure

the system is operating correctly. The relative standard deviation (RSD) of the peak area

should be less than 2%.

Analysis: Inject the sample solution and record the chromatogram.

Data Analysis: Calculate the purity of the sample by dividing the area of the main Evogliptin-
d9 peak by the total area of all peaks in the chromatogram and multiplying by 100%.

Signaling Pathway of Evogliptin
Evogliptin functions by inhibiting the DPP-4 enzyme. This inhibition prevents the breakdown of

incretin hormones, leading to a cascade of events that ultimately results in improved glycemic

control.
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Caption: Mechanism of action of Evogliptin as a DPP-4 inhibitor.

Experimental Workflow for Quality Control
The following diagram illustrates a typical workflow for the quality control of a batch of

Evogliptin-d9.
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Caption: Quality control workflow for Evogliptin-d9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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